Cas no 953408-97-4 (4-{3-(chloromethyl)isoxazol-5-ylmethyl}morpholine)

• Product Name: 4-{3-(chloromethyl)isoxazol-5-ylmethyl}morpholine
• CAS No: 953408-97-4
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• CID: 1001556
• PubChem ID: 43811054
• Update Time: 2025-07-15

4-{3-(chloromethyl)isoxazol-5-ylmethyl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-{[3-(Chloromethyl)isoxazol-5-yl]methyl}morpholine
• 3-(CHLOROMETHYL)-5-[(MORPHOLIN-4-YL)METHYL]ISOXAZOLE
• 4-[[3-(chloromethyl)-1,2-oxazol-5-yl]methyl]morpholine
• 4-{[3-(Chloromethyl)isoxazol-5-yl]methyl}morpholine , tech
• DTXSID90656439
• CS-0458250
• 953408-97-4
• FT-0746070
• 4-{[3-(Chloromethyl)isoxazol-5-yl]methyl}morpholine, tech
• FZRKHZMWHFBKDV-UHFFFAOYSA-N
• SCHEMBL15008976
• 4-{[3-(chloromethyl)-1,2-oxazol-5-yl]methyl}morpholine
• 4-((3-(Chloromethyl)isoxazol-5-yl)methyl)morpholine
• DB-080216
• 4-{3-(chloromethyl)isoxazol-5-ylmethyl}morpholine

• Inchi： 1S/C9H13ClN2O2/c10-6-8-5-9(14-11-8)7-12-1-3-13-4-2-12/h5H,1-4,6-7H2
• InChI Key： FZRKHZMWHFBKDV-UHFFFAOYSA-N
• SMILES： ClCC1C=C(CN2CCOCC2)ON=1

Computed Properties

• Exact Mass: 216.06700
• Monoisotopic Mass: 216.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• PSA: 38.50000
• LogP: 1.18350

Additional information on 4-{3-(chloromethyl)isoxazol-5-ylmethyl}morpholine

Introduction to Compound CAS No 953408-97-4: 4-{3-(chloromethyl)isoxazol-5-ylmethyl}morpholine

The compound CAS No 953408-97-4, also known as 4-{3-(chloromethyl)isoxazol-5-ylmethyl}morpholine, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines the isoxazole ring system with a morpholine moiety, creating a versatile platform for further chemical modifications and functionalizations.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and development. The isoxazole ring, a five-membered aromatic structure containing two double bonds and one oxygen atom, is known for its stability and ability to participate in various chemical reactions. Similarly, the morpholine ring, a six-membered saturated ring containing an oxygen atom, is widely used in pharmaceuticals due to its ability to form hydrogen bonds and its compatibility with biological systems.

The combination of these two structural elements in 4-{3-(chloromethyl)isoxazol-5-ylmethyl}morpholine creates a molecule with unique electronic properties and reactivity. The presence of the chloromethyl group further enhances the compound's versatility, allowing for additional functionalization through nucleophilic substitution reactions. This makes the compound an attractive starting material for synthesizing more complex molecules with potential therapeutic applications.

In terms of synthesis, the compound can be prepared through a variety of methods, including but not limited to, nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway depends on the specific conditions and desired outcomes, but recent advancements in catalytic methodologies have made these reactions more efficient and selective.

The compound's properties have been extensively studied in recent years, with researchers focusing on its potential applications in drug delivery systems and as a building block for more complex pharmaceutical agents. For instance, studies have shown that the compound can serve as a linker in bioconjugate chemistry, enabling the construction of multi-functional molecules with enhanced pharmacokinetic profiles.

Moreover, the compound's ability to form stable complexes with metal ions has opened new avenues for its use in coordination chemistry and materials science. Researchers have explored its potential as a ligand in catalytic systems, where it has demonstrated promising activity in various organic transformations.

In conclusion, CAS No 953408-97-4, or 4-{3-(chloromethyl)isoxazol-5-ylmethyl}morpholine, is a versatile compound with a wide range of applications across different fields of chemistry. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel chemical entities with tailored properties.